Cas no 1189499-82-8 (1-Methyl-4-hydroxypiperidine-d4)

• Product Name: 1-Methyl-4-hydroxypiperidine-d4
• CAS No: 1189499-82-8
• MF: C₆H₁₃NO
• MW: 119.198168516159
• CID: 1062126
• PubChem ID: 46782264
• Update Time: 2025-05-26

1-Methyl-4-hydroxypiperidine-d4 Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-hydroxypiperidine
• 1-Methyl-4-hydroxypi
• 1-Methyl-4-hydroxypiperidine-d4
• 2,2,6,6-tetradeuterio-1-methylpiperidin-4-ol
• J-003949
• 1189499-82-8
• AKOS030254527
• DTXSID70676034
• 1-Methyl(2,2,6,6-~2~H_4_)piperidin-4-ol

• Inchi： 1S/C6H13NO/c1-7-4-2-6(8)3-5-7/h6,8H,2-5H2,1H3/i4D2,5D2
• InChI Key： BAUWRHPMUVYFOD-CQOLUAMGSA-N
• SMILES： OC1CC([2H])([2H])N(C)C([2H])([2H])C1

Computed Properties

• Exact Mass: 119.12500
• Monoisotopic Mass: 119.124821022g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 0.01080

Additional information on 1-Methyl-4-hydroxypiperidine-d4

1-Methyl-4-hydroxypiperidine-d4: A Comprehensive Overview

1-Methyl-4-hydroxypiperidine-d4 (CAS No: 1189499-82-8) is a specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years. The piperidine ring system, a six-membered saturated ring with one nitrogen atom, forms the core of this molecule, while the methyl and hydroxy groups contribute to its functional diversity.

The d4 designation in the name indicates that this compound contains four deuterium atoms, which are isotopes of hydrogen with an additional neutron. This modification is particularly useful in nuclear magnetic resonance (NMR) spectroscopy, where deuterium can be used to silence certain signals or to track specific molecular motions. The presence of deuterium also affects the physical properties of the compound, such as its boiling point and solubility, making it suitable for specific applications in chemical synthesis and analysis.

Recent studies have highlighted the potential of 1-Methyl-4-hydroxypiperidine-d4 in drug discovery and development. Its structural flexibility and ability to form hydrogen bonds make it an attractive candidate for designing bioactive molecules. Researchers have explored its role as a building block in the synthesis of complex heterocyclic compounds, which are often found in pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, 1-Methyl-4-hydroxypiperidine-d4 has found applications in materials science. Its ability to act as a chiral catalyst has been investigated in asymmetric synthesis reactions, where it can induce high enantioselectivity in the formation of chiral centers. This property is particularly valuable in the production of optically active compounds, which are essential in pharmaceuticals and agrochemicals.

The synthesis of 1-Methyl-4-hydroxypiperidine-d4 involves a series of well-established organic reactions, including nucleophilic substitution, reduction, and oxidation processes. The incorporation of deuterium into the molecule requires precise control over reaction conditions to ensure isotopic enrichment without compromising the overall yield or purity of the product.

From an environmental standpoint, 1-Methyl-4-hydroxypiperidine-d4 has been studied for its biodegradability and toxicity profiles. Understanding its environmental impact is crucial for its safe handling and disposal, especially in industrial settings where large-scale production may occur.

In conclusion, 1-Methyl-4-hydroxypiperidine-d4 (CAS No: 1189499-82-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties, combined with recent advancements in synthetic methodologies and analytical techniques, continue to expand its utility in both academic research and industrial processes.